N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C14H14N4O4S/c1-9-14(10(2)22-18-9)23(19,20)17-7-12-13(16-5-4-15-12)11-3-6-21-8-11/h3-6,8,17H,7H2,1-2H3
• InChI Key: UMIZVZMDMDEJHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCC2=NC=CN=C2C3=COC=C3
• Molecular Formula: C14H14N4O4S
• Molecular Weight: 334.35 g/mol

Description

The compound “N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide” is a complex organic molecule that contains several functional groups and heterocyclic rings, including a furan ring, a pyrazine ring, and an isoxazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and heterocyclic rings. The presence of these groups could potentially influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on its functional groups and heterocyclic rings. Furan derivatives, for example, are known to participate in a variety of reactions and have been used as important reaction intermediates in the synthesis of various compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, potential for hydrogen bonding, and aromaticity could affect its solubility, stability, and reactivity.

Scientific Research Applications

Anticancer Activity

The compound has shown promise in the treatment of lung carcinoma . . The presence of the furan and pyrazine moieties suggests that this compound may also exhibit anticancer properties through mechanisms like inducing apoptosis or inhibiting cell proliferation.

Anti-Tubercular Agents

. Given the structural similarity, N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide could potentially serve as a novel anti-tubercular agent, contributing to the development of new treatments for tuberculosis.

Anti-Inflammatory Applications

. This compound could be researched for its use in reducing inflammation, possibly by modulating inflammatory cytokines or inhibiting enzymes like cyclooxygenase.

Analgesic Effects

. Research could explore its effectiveness in pain management, potentially through pathways such as the inhibition of pain mediators or interaction with opioid receptors.

Antioxidant Potential

. It could be useful in preventing oxidative stress-related damage, which is implicated in various diseases including neurodegenerative disorders.

Antiviral Activity

. It could be investigated for its ability to inhibit viral replication or interfere with virus-cell binding, which are critical steps in the viral life cycle.

Enzyme Inhibition

. This compound could be studied for its potential to inhibit enzymes like tyrosine kinases, which are involved in signal transduction pathways in cancer cells.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. Many furan-related drugs act on various targets or receptors in the body, such as MAO inhibitors, kappa opioid receptor agonist, sigma receptor agonist, GABA receptor agonist, COX-2 inhibitor, Beta blockers, μ opioid receptor agonist, muscarinic receptor agonist, α-adrenergic blockers, calcium channel blockers etc.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization, and potential applications. Given the medicinal significance of furan derivatives, it could be of interest in the field of drug discovery.